Cas no 35438-40-5 (4-O-a-D-Mannopyranosyl-D-mannose)

• Product Name: 4-O-a-D-Mannopyranosyl-D-mannose
• CAS No: 35438-40-5
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 295627
• PubChem ID: 44472831
• Update Time: 2025-05-23

4-O-a-D-Mannopyranosyl-D-mannose Chemical and Physical Properties

Names and Identifiers

• D-Mannose, 4-O-a-D-mannopyranosyl-
• 4-O-α-D-Mannopyranosyl-D-mannose
• α1-4-Mannobiose
• 4-O-(A-D-MANNOPYRANOSYL)-D-MANNOSE
• 4-O-(ALPHA-D-MANNOPYRANOSYL)-D-MANNOSE
• 4-O-A-D-MANNOPYRANOSYL-D-MANNOPYRANNOSE
• 4-O-α-D-Mannopyranos
• 4-O-α-D-Mannopyranosyl-D-mannopyrannose
• 1,4-xylylenedimercaptoacetic acid
• 2,2'-< p-phenylenebis(methylenethio)> diacetic acid
• Acetic acid, 2,2'-[1,4-phenylenebis(methylenethio)]bis-
• CTK2H2741
• alpha-D-mannopyranosyl-(1->4)-D-mannopyranose
• (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-[(2R,3S,4R,5S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 4-O-ALPHA-D-MANNOPYRANOSYL-D-MANNOSE
• 4alpha-mannobiose
• 4-O-alpha-D-Mannopyranosyl-D-mannopyranose
• Man-a-1,4-Man
• CHEBI:155318
• a-1,4-Mannobiose
• alpha-D-manno-hexopyranosyl-(1->4)-D-manno-hexopyranose
• 35438-40-5
• 4-O-?-D-Mannopyranosyl-D-mannose
• AKOS030241978
• WURCS=2.0/2,2,1/[a1122h-1x_1-5][a1122h-1a_1-5]/1-2/a4-b1
• S11472
• alpha-D-Manp-(1->4)-D-Manp
• Man(a1-4)Man
• 4-O-(alpha-D-mannopyranosyl)-D-mannopyranose
• alpha-1,4-Mannobiose
• 4-O-( alpha -D-Mannopyranosyl)-D-mannose
• MFCD01310888
• 4-O-a-D-Mannopyranosyl-D-mannose

• MDL： MFCD01310888
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8+,9+,10-,11?,12-/m1/s1
• InChI Key： GUBGYTABKSRVRQ-VQCGNKTKSA-N
• SMILES： O([C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 189.53000
• LogP: -5.39720

4-O-a-D-Mannopyranosyl-D-mannose Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-O-a-D-Mannopyranosyl-D-mannose

Compound CAS No 35438-40-5: 4-O-a-D-Mannopyranosyl-D-mannose

4-O-a-D-Mannopyranosyl-D-mannose, also known by its CAS registry number 35438-40-5, is a unique carbohydrate compound with significant biological and chemical properties. This compound belongs to the class of saccharides, specifically a type of manna sugar derivative. Its structure consists of a D-mannose unit attached to a D-mannopyranosyl group via an oxygen linkage, forming a glycosidic bond. This configuration makes it a disaccharide with distinctive stereochemical properties.

The compound has been studied extensively in the field of carbohydrate chemistry and biochemistry. Recent research has highlighted its role in various biological systems, including its potential applications in drug delivery systems and as a component in natural sweeteners. The glycosidic bond in this compound contributes to its stability and solubility properties, making it suitable for use in aqueous environments.

In terms of synthesis, 4-O-a-D-Mannopyranosyl-D-mannose can be prepared through enzymatic or chemical methods. Enzymatic synthesis often involves the use of specific glycosyltransferases, which provide high specificity and yield. Chemical synthesis, on the other hand, typically employs protecting group strategies to facilitate the formation of the glycosidic bond. Both methods have been optimized in recent studies to improve efficiency and scalability.

The compound's applications extend beyond traditional chemistry. In the food industry, it has been explored as a natural sweetener due to its pleasant taste profile and low caloric content. Additionally, it has shown promise in the development of dietary supplements and functional foods aimed at improving gut health and enhancing nutrient absorption.

In the pharmaceutical sector, researchers have investigated its potential as a carrier molecule for drugs. Its ability to form stable complexes with various bioactive compounds makes it an attractive candidate for targeted drug delivery systems. Recent studies have demonstrated its effectiveness in encapsulating hydrophobic drugs, thereby improving their bioavailability and reducing side effects.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided insights into its stereochemistry and conformational flexibility, which are critical for understanding its functional properties.

In conclusion, CAS No 35438-40-5 (4-O-a-D-Mannopyranosyl-D-mannose) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool in research and development. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.